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An In-depth Technical Guide to 1-Nonanethiol (CAS: 1455-21-6) for Researchers and Drug

Development Professionals

Introduction
1-Nonanethiol, also known as n-nonyl mercaptan, is a long-chain alkanethiol that has

garnered significant interest in various scientific and technological fields. Its molecular

structure, consisting of a nine-carbon alkyl chain and a terminal thiol (-SH) group, allows it to

form highly ordered, self-assembled monolayers (SAMs) on noble metal surfaces, particularly

gold. This property makes it a valuable tool in surface functionalization, nanotechnology, and

the development of drug delivery systems. This guide provides a comprehensive overview of

the chemical and physical properties of 1-nonanethiol, detailed experimental protocols for its

key applications, and a summary of its safety and handling information.

Chemical and Physical Properties
1-Nonanethiol is a colorless liquid with a characteristic strong and unpleasant odor.[1] Its key

physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference

CAS Number 1455-21-6 [1][2]

Molecular Formula C9H20S [1]

Molecular Weight 160.32 g/mol [1][2]

Appearance Colorless liquid [1]

Odor Strong, unpleasant [1]

Density 0.842 g/mL at 25 °C [2][3][4]

Melting Point -21 °C [1]

Boiling Point 220 °C [1][2][3]

Flash Point 79 °C (174.2 °F) - closed cup [2][3]

Solubility

Insoluble in water.[1] Soluble in

ethanol, chloroform (sparingly),

and methanol (slightly).[5]

Vapor Pressure 0.13 mmHg [1]

Refractive Index n20/D 1.455 [2][3][4]

Table 2: Chemical Identifiers and Spectral Data
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Identifier/Data Value Reference

IUPAC Name Nonane-1-thiol [1]

Synonyms
n-Nonyl mercaptan, 1-

Mercaptononane, Nonylthiol
[1][2]

InChI
InChI=1S/C9H20S/c1-2-3-4-5-

6-7-8-9-10/h10H,2-9H2,1H3
[2][6]

SMILES CCCCCCCCCS [2][3][4]

¹H NMR Spectra Available [1]

¹³C NMR Spectra Available [1]

GC-MS Available [1]

Kovats Retention Index

Standard non-polar: 1219,

1218; Semi-standard non-

polar: 1233; Standard polar:

1470

[1]

Key Applications and Experimental Protocols
The primary applications of 1-nonanethiol stem from its ability to form robust and well-ordered

self-assembled monolayers on gold surfaces. This has significant implications in

nanotechnology, biosensor development, and surface chemistry.

Formation of Self-Assembled Monolayers (SAMs) on
Gold
1-Nonanethiol spontaneously forms a dense, quasi-crystalline monolayer on gold surfaces

through the strong affinity of the sulfur atom for gold.[7] The alkyl chains then align and pack

closely due to van der Waals interactions, resulting in a highly ordered film.

This protocol outlines the steps for preparing a 1-nonanethiol SAM on a gold-coated

substrate.

Materials:
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1-Nonanethiol (CAS 1455-21-6)

Gold-coated substrate (e.g., gold-coated glass slide or silicon wafer)

200-proof ethanol

Tweezers

Glass or polypropylene containers with sealable caps

Dry nitrogen gas

Sonicator

Procedure:

Substrate Cleaning:

Thoroughly clean the gold substrate to remove any organic contaminants. A common

method is to use a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30%

hydrogen peroxide). EXTREME CAUTION: Piranha solution is highly corrosive and reacts

violently with organic materials. Handle with appropriate personal protective equipment in

a fume hood.

Alternatively, UV/ozone treatment for 15-20 minutes can be used.[4]

Rinse the cleaned substrate copiously with deionized water and then with absolute

ethanol.

Dry the substrate under a gentle stream of dry nitrogen gas.

Solution Preparation:

Prepare a 1 mM solution of 1-nonanethiol in absolute ethanol in a clean glass or

polypropylene container.

Sonicate the solution for 5-10 minutes to ensure the thiol is fully dissolved.[6]
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Self-Assembly:

Immediately immerse the freshly cleaned and dried gold substrate into the 1-nonanethiol
solution.[2][6] Handle the substrate with clean tweezers.

To minimize oxidation, reduce the headspace above the solution and backfill the container

with dry nitrogen gas before sealing.[2]

Allow the self-assembly to proceed for 18-24 hours at room temperature in a dark,

vibration-free environment to ensure the formation of a well-ordered monolayer.[1][4]

Rinsing and Drying:

After the incubation period, remove the substrate from the thiol solution with tweezers.

Rinse the substrate thoroughly with absolute ethanol to remove any non-chemisorbed 1-
nonanethiol molecules.[4]

Place the rinsed substrate in a container with fresh ethanol and sonicate for 1-3 minutes to

remove any remaining physisorbed molecules.[2][6]

Perform a final rinse with ethanol.

Dry the substrate under a gentle stream of dry nitrogen gas.[2][6][4]

Storage:

Store the SAM-modified substrate in a clean, dry environment, such as a desiccator, until

further use.[4] For long-term storage, place in a container backfilled with nitrogen.[2]
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Experimental workflow for the formation of a 1-nonanethiol self-assembled monolayer on a

gold substrate.

Synthesis of 1-Nonanethiol Capped Gold Nanoparticles
1-Nonanethiol can be used as a capping agent to stabilize gold nanoparticles (AuNPs) during

and after their synthesis. The thiol group binds strongly to the gold surface, preventing

aggregation and allowing for control over particle size and dispersibility in various solvents. The

Turkevich method is a widely used approach for synthesizing gold nanoparticles, where a gold

salt is reduced by sodium citrate.[8][9] This protocol adapts the Turkevich method for the

synthesis of 1-nonanethiol capped AuNPs.

This protocol describes a one-step synthesis of 1-nonanethiol stabilized gold nanoparticles.

Materials:

Tetrachloroauric (III) acid (HAuCl₄)

Sodium citrate dihydrate

1-Nonanethiol (CAS 1455-21-6)

Deionized water (18 MΩ·cm)

Ethanol
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Heating mantle with magnetic stirring

Condenser

Procedure:

Preparation of Gold Solution:

In a clean round-bottom flask, prepare a 0.01% (w/v) solution of HAuCl₄ in deionized

water. For example, add 10 mg of HAuCl₄ to 100 mL of deionized water.

Heat the solution to a rolling boil while stirring vigorously. Attach a condenser to the flask

to prevent solvent evaporation.

Reduction of Gold Ions:

While the gold solution is boiling, quickly add a 1% (w/v) solution of sodium citrate. A

typical volume ratio is 1 mL of citrate solution for every 20 mL of gold solution.

Continue to heat and stir the solution. The color will change from a pale yellow to gray,

then to a deep red or burgundy, indicating the formation of gold nanoparticles.[9] This

process usually takes about 15-30 minutes.

After the color change is complete, continue boiling for another 15 minutes, then remove

the flask from the heat and allow it to cool to room temperature with continued stirring.

Capping with 1-Nonanethiol:

Prepare a dilute solution of 1-nonanethiol in ethanol (e.g., 10 mM).

Once the gold nanoparticle solution has cooled, add the 1-nonanethiol solution dropwise

while stirring. The amount of thiol to add will depend on the desired surface coverage and

the concentration of nanoparticles. A molar excess of thiol to gold is typically used.

Continue stirring the mixture at room temperature for at least 12 hours to allow for the

formation of a stable thiol monolayer on the nanoparticle surface.

Purification:
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The 1-nonanethiol capped gold nanoparticles can be purified from excess reagents by

centrifugation.

Transfer the solution to centrifuge tubes and spin at a speed sufficient to pellet the

nanoparticles (this will depend on the particle size).

Discard the supernatant and resuspend the nanoparticle pellet in a suitable solvent, such

as ethanol.

Repeat the centrifugation and resuspension steps two to three more times to ensure

complete removal of unreacted reagents.

Characterization:

The synthesized nanoparticles can be characterized using techniques such as UV-Vis

spectroscopy (to observe the surface plasmon resonance peak, typically around 520 nm

for spherical AuNPs), transmission electron microscopy (TEM) for size and morphology

analysis, and dynamic light scattering (DLS) for size distribution.
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Workflow for the synthesis of 1-nonanethiol capped gold nanoparticles.
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Safety and Handling
1-Nonanethiol is a hazardous substance and should be handled with appropriate safety

precautions.

Table 3: Hazard Information
Hazard Description Reference

GHS Pictograms [2]

Signal Word Warning [2][3]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[2][3]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[2][3]

Handling and Storage:

Handle in a well-ventilated area or in a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[10]

Avoid contact with skin, eyes, and clothing.[10]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[1][10]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

Store separately from strong oxidizing agents, strong acids, and strong bases.[11]

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get immediate medical attention.[10]

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[10]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. Get medical aid.[10]

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls

of milk or water. Get immediate medical aid.[10]

Conclusion
1-Nonanethiol is a versatile chemical compound with significant applications in materials

science and nanotechnology, primarily due to its ability to form high-quality self-assembled

monolayers on gold surfaces. This property allows for the precise control of surface chemistry,

which is critical for the development of advanced materials, biosensors, and drug delivery

platforms. While its handling requires adherence to strict safety protocols, the experimental

procedures for its application are well-established and reproducible. This guide provides the

foundational knowledge and practical protocols for researchers and professionals to effectively

and safely utilize 1-nonanethiol in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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